Cas no 2413901-17-2 (tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate
• CAS No: 2413901-17-2
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 5674683
• PubChem ID: 165769782
• Update Time: 2025-05-19

tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carboxylate
• EN300-26665572
• 2413901-17-2
• tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate

• Inchi： 1S/C14H23N3O4/c1-10-15-11(21-16-10)8-14(19)6-5-7-17(9-14)12(18)20-13(2,3)4/h19H,5-9H2,1-4H3
• InChI Key： IZYXSGJPFFIVHW-UHFFFAOYSA-N
• SMILES： OC1(CC2=NC(C)=NO2)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate (CAS No. 2413901-17-2)

The compound Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate, identified by its CAS number 2413901-17-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a piperidine core, a moiety well-documented for its role in pharmacological activities, and a tert-butyl group, which often enhances metabolic stability and binding affinity. The presence of a hydroxy group and an 3-methyl-1,2,4-oxadiazole moiety further contributes to its unique chemical profile, making it a promising candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 3-methyl-1,2,4-oxadiazole ring is particularly noteworthy, as it has been extensively studied for its bioactivity in various therapeutic areas. This heterocycle is known to exhibit inhibitory properties against several enzymes and receptors, making it a valuable scaffold for the design of small-molecule inhibitors. In the context of Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate, the integration of this motif with the piperidine backbone suggests potential applications in modulating neurological and cardiovascular pathways. The hydroxyl functionality also introduces a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacokinetic properties.

The synthesis and characterization of this compound have been influenced by cutting-edge methodologies in organic chemistry. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have enabled the efficient construction of complex molecular architectures. The tert-butyl ester group not only provides stability but also serves as a handle for subsequent functionalization, facilitating the development of libraries of analogs for high-throughput screening. This approach is particularly relevant in today's drug discovery landscape, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

One of the most compelling aspects of Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate is its potential role in addressing unmet medical needs. Preclinical studies have begun to explore its interactions with biological targets relevant to diseases such as cancer and neurodegeneration. The piperidine moiety is known to interact with certain neurotransmitter receptors, suggesting that this compound may exhibit effects on central nervous system function. Additionally, the oxadiazole ring has shown promise in inhibiting kinases and other enzymes involved in tumor proliferation. These findings underscore the compound's versatility and highlight its significance as a pharmacological probe.

The chemical properties of this molecule also make it an attractive candidate for formulation into novel drug delivery systems. Researchers are investigating methods to enhance its bioavailability and target specificity through prodrug strategies or nanotechnology-based delivery platforms. For instance, encapsulation within liposomes or polymeric nanoparticles could improve cellular uptake and reduce systemic toxicity. Such advancements are critical for translating preclinical successes into clinical efficacy, ensuring that compounds like Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate can reach patients in an optimized form.

As the field of medicinal chemistry continues to evolve, computational methods are playing an increasingly pivotal role in guiding synthetic design and predicting biological activity. Molecular modeling techniques have been employed to analyze the binding modes of this compound with potential targets such as protein kinases or ion channels. These simulations provide valuable insights into how structural modifications might influence potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and prioritize compounds for further development.

The regulatory landscape also influences the progression of such compounds from bench to market. Compliance with guidelines set forth by agencies like the FDA and EMA is essential for ensuring safety and efficacy before human trials can commence. Documentation must be meticulous, covering every aspect from synthetic pathways to toxicological assessments. This rigorous approach not only protects patients but also fosters trust among stakeholders within the pharmaceutical industry.

In conclusion,Tert-butyl 3-hydroxy-3-(3-methyl-1,2,4-oxadiazol-5-ylmethylpiperidine -1-carboxylate (CAS No. 2413901 -17 -2) exemplifies the innovative spirit driving modern drug discovery. Its unique structural features combined with promising preclinical data position it as a compelling candidate for further investigation. As research progresses，this compound will likely contribute to our understanding of disease mechanisms and provide new avenues for therapeutic intervention。The interdisciplinary nature of its study—spanning organic synthesis，computational chemistry，and pharmacology—underscores the collaborative efforts required to bring new medicines to fruition。With continued exploration，this molecule holds great potential to make meaningful impacts on human health.